Cas no 95360-46-6 (Butanoic acid, 2-(1H-imidazol-1-yl)ethyl ester)

• Product Name: Butanoic acid, 2-(1H-imidazol-1-yl)ethyl ester
• CAS No: 95360-46-6
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 751866
• PubChem ID: 58743629
• Update Time: 2024-03-01

Butanoic acid, 2-(1H-imidazol-1-yl)ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-(1H-imidazol-1-yl)ethyl ester
• 2-imidazol-1-ylethyl butanoate
• 2-(1H-Imidazol-1-yl)ethyl butanoate

• Inchi： 1S/C9H14N2O2/c1-2-3-9(12)13-7-6-11-5-4-10-8-11/h4-5,8H,2-3,6-7H2,1H3
• InChI Key： LVAVCZCEMAQKRK-UHFFFAOYSA-N
• SMILES： O(C(CCC)=O)CCN1C=NC=C1

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1
• XLogP3: 0.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters